3-[4-(2-chlorophenyl)-1-piperazinyl]-1-(3-methoxyphenyl)-2,5-pyrrolidinedione

• IUPAC Name: 3-[4-(2-chlorophenyl)piperazin-1-yl]-1-(3-methoxyphenyl)pyrrolidine-2,5-dione
• InChI: InChI=1S/C21H22ClN3O3/c1-28-16-6-4-5-15(13-16)25-20(26)14-19(21(25)27)24-11-9-23(10-12-24)18-8-3-2-7-17(18)22/h2-8,13,19H,9-12,14H2,1H3
• InChI Key: BNQNHZYYGZUXNN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)N2C(=O)CC(C2=O)N3CCN(CC3)C4=CC=CC=C4Cl
• Molecular Formula: C21H22ClN3O3
• Molecular Weight: 399.9 g/mol

Description

3-[4-(2-chlorophenyl)-1-piperazinyl]-1-(3-methoxyphenyl)-2,5-pyrrolidinedione is a compound that belongs to the class of drugs called atypical antipsychotics. It is commonly known by its generic name, Aripiprazole. Aripiprazole is a medication that is used to treat a variety of mental health conditions, including schizophrenia, bipolar disorder, and major depressive disorder.

Mechanism of Action

Aripiprazole works by modulating the activity of several neurotransmitters in the brain, including dopamine, serotonin, and norepinephrine. It acts as a partial agonist at dopamine D2 and serotonin 5-HT1A receptors and as an antagonist at serotonin 5-HT2A receptors. This unique mechanism of action is thought to contribute to its efficacy in treating a variety of mental health conditions.
Biochemical and Physiological Effects:
Aripiprazole has been shown to have several biochemical and physiological effects. It has been shown to increase the release of dopamine in the prefrontal cortex, which may contribute to its efficacy in treating negative symptoms of schizophrenia. Aripiprazole has also been shown to increase the activity of the serotonergic system, which may contribute to its efficacy in treating mood disorders.

Advantages and Limitations for Lab Experiments

Aripiprazole has several advantages for use in lab experiments. It has a well-established mechanism of action and has been extensively studied for its efficacy in treating various mental health conditions. However, it also has some limitations. It is a relatively expensive drug, and its effects can be variable depending on the individual patient.

Future Directions

There are several future directions for research on Aripiprazole. One area of research is the development of new formulations of the drug that can be administered more easily, such as long-acting injectable formulations. Another area of research is the investigation of the drug's potential use in treating other conditions, such as substance use disorders and borderline personality disorder. Finally, there is a need for further research on the long-term effects of Aripiprazole, particularly in terms of its potential to cause metabolic side effects.

Synthesis Methods

Aripiprazole is synthesized through a multistep process that involves the reaction of 4-(2-chlorophenyl)piperazine with 3-methoxybenzaldehyde to form a Schiff base. The Schiff base is then reduced with sodium borohydride to form the corresponding amine. The amine is then reacted with 2,5-dioxo-1-pyrrolidine acetamide to form the final product, Aripiprazole.

Scientific Research Applications

Aripiprazole has been extensively studied for its efficacy in treating various mental health conditions. It has been shown to be effective in reducing symptoms of schizophrenia, bipolar disorder, and major depressive disorder. Aripiprazole has also been studied for its potential use in treating other conditions such as autism, obsessive-compulsive disorder, and Tourette's syndrome.